Chloroacetaldehyde (~45per cent in water)

• CAS No.: 107-20-0
• Product Name: Chloroacetaldehyde (~45per cent in water)
• Molecular Formula: C2H3ClO; ClCH2CHO; C2H3ClO
• Molecular Weight: 78.5 g/mol
• IUPAC Name: 2-chloroacetaldehyde
• Standard InChI: InChI=1S/C2H3ClO/c3-1-2-4/h2H,1H2
• Standard InChIKey: QSKPIOLLBIHNAC-UHFFFAOYSA-N
• SMILES: C(C=O)Cl
• Canonical SMILES: C(C=O)Cl
• Boiling Point: 185 °F at 760 mm Hg (NTP, 1992); 85.5 °C; 85-100 °C (40% solution); 186°F
• Colorform: Colorless liquid [Note: Typically found as a 40% aqueous solution]
• Density: 1.19 at 77 °F (USCG, 1999); 1.19 g/cu cm at 25 °C; Relative density (water = 1): 1.19 (40% solution); 1.19 (40% solution)
• Flash Point: 190 °F (NTP, 1992); 190 °F (87.7 °C) CLOSED CUP; 88 °C c.c.; 190°F (40% solution)
• Melting Point: 3 °F (USCG, 1999); -16.3 °C; -16.3°C; 16 °C (40% solution); 3°F (40% solution); -3°F (40% solution)
• Physical Description: 2-chloroethanal appears as a clear colorless liquid with a pungent odor. Flash point about 190°F. Corrosive to skin and mucous membranes. It is very toxic by inhalation.; Liquid; CLEAR COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with an acrid, penetrating odor. Typically found as a 40% aqueous solution.; Colorless liquid with an acrid, penetrating odor. [Note: Typically found as a 40% aqueous solution.]
• Description: Chloroacetaldehyde, also known as 2-chloroethanal or CH2CLCHO, belongs to the class of organic compounds known as organochlorides. Organochlorides are compounds containing a chemical bond between a carbon atom and a chlorine atom. Chloroacetaldehyde exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Chloroacetaldehyde has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Chloroacetaldehyde participates in a number of enzymatic reactions. In particular, Chloroacetaldehyde and 3-dechloroethylifosfamide can be biosynthesized from cyclophosphamide; which is catalyzed by the enzyme cytochrome P450 3A4. In addition, Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide; which is catalyzed by the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, chloroacetaldehyde is involved in the ifosfamide metabolism pathway, the cyclophosphamide action pathway, the ifosfamide action pathway, and the cyclophosphamide metabolism pathway. Chloroacetaldehyde is a potentially toxic compound.; Chloroacetaldehyde is acetaldehyde substituted at C-2 by chlorine. It derives from an acetaldehyde.; 2-chloroethanal appears as a clear colorless liquid with a pungent odor. Flash point about 190°F. Corrosive to skin and mucous membranes. It is very toxic by inhalation.
• Shelf Life: The anhydrous substance polymerizes on standing, but reverts to the monomer on distillation.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); In water, 1.11X10+5 mg/L at 25 °C (est); Miscible in all proportions with water; Soluble in ether; Soluble in acetone and methanol; Solubility in water: miscible; Miscible
• Synonyms: 2-Chloro-acetaldehyde; Chloro-acetaldehyde; 2-Chloro-1-ethanal; 2-Chloroacetaldehyde; 2-Chloroethanal; Monochloroacetaldehyde; α-Chloroacetaldehyde
• Vapor Density: 2.7 (40% aqueous solution) (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 2.7; 2.7
• Vapor Pressure: 100 mm Hg at 113 °F (40% aqueous solution) (NTP, 1992); 64.27 mmHg; 64.3 mm Hg at 25 °C (est); Vapor pressure, kPa at 20 °C: 13.3; 100 mmHg
• PubChem Compound: 33
• Last Modified: Nov 11 2021